Cas no 2352114-51-1 (Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate)

• Product Name: Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate
• CAS No: 2352114-51-1
• MF: C₁₁H₁₂ClF₃N₂O₂
• MW: 296.673392295837
• CID: 6070224
• PubChem ID: 165914406
• Update Time: 2025-05-24

Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6744041
• ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate
• 2352114-51-1
• Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate

• Inchi： 1S/C11H12ClF3N2O2/c1-2-19-10(18)8(16)4-6-3-7(11(13,14)15)5-17-9(6)12/h3,5,8H,2,4,16H2,1H3
• InChI Key： UAMYKQAWAOSXGU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC(C(=O)OCC)N

Computed Properties

• Exact Mass: 296.0539398g/mol
• Monoisotopic Mass: 296.0539398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate

Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate (CAS No. 2352114-51-1): A Comprehensive Overview

Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate, identified by its CAS number 2352114-51-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex pyridine core and functionalized side chains, has garnered attention for its potential applications in drug discovery and development. The unique structural attributes of Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate make it a valuable candidate for further investigation, particularly in the design of novel therapeutic agents.

The compound's structure comprises a pyridine ring substituted with a chloro group at the 2-position and a trifluoromethyl group at the 5-position, enhancing its electronic properties and potential interactions with biological targets. Additionally, the presence of an amino group and an ester moiety at the 3-position of the propanoate chain introduces further variability, allowing for diverse chemical modifications. These structural features contribute to the compound's versatility, making it a promising scaffold for medicinal chemistry exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate with high accuracy. These studies suggest that the compound may exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

In vitro studies have demonstrated that derivatives of this class of compounds exhibit promising biological activity. For instance, modifications to the pyridine ring or the propanoate side chain can significantly alter the pharmacological profile of the molecule. Researchers are actively exploring synthetic routes to optimize these derivatives for improved efficacy and reduced toxicity. The ester functionality also provides a site for further derivatization, allowing for the creation of prodrugs or analogs with enhanced solubility or bioavailability.

The growing interest in fluorinated compounds stems from their ability to modulate drug properties effectively. The introduction of fluorine atoms into organic molecules often leads to increased lipophilicity, reduced metabolic degradation, and improved binding to biological targets. In the case of Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate, the trifluoromethyl group is strategically positioned to interact with hydrophobic pockets in proteins, potentially enhancing its therapeutic potential.

Current research is also focusing on understanding the mechanism of action of these compounds. By elucidating how they interact with their targets at the molecular level, scientists can design more effective drugs with fewer side effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine the three-dimensional structures of protein-ligand complexes involving these compounds. These structural insights are crucial for guiding future modifications and improving drug design strategies.

The synthesis of complex molecules like Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate presents both challenges and opportunities for synthetic chemists. Advanced catalytic methods and transition-metal-mediated reactions have been developed to streamline the synthesis process while maintaining high yields and purity. These advancements have made it possible to produce intricate molecules more efficiently, enabling rapid screening of large libraries of compounds for potential therapeutic activity.

The pharmaceutical industry is increasingly leveraging high-throughput screening (HTS) technologies to identify novel drug candidates. Compounds like Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate are often included in these screens due to their unique structural features and predicted biological activity. HTS allows researchers to rapidly test thousands of compounds against various biological targets, accelerating the drug discovery process.

Another area of interest is the development of prodrugs based on this scaffold. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving solubility or reducing toxicity. By modifying the ester functionality or other parts of the molecule, researchers can design prodrugs that release active pharmaceutical ingredients under specific physiological conditions. This approach has shown great promise in enhancing drug delivery systems.

The environmental impact of pharmaceutical compounds is also being carefully considered in current research. Efforts are underway to develop biodegradable or less persistent derivatives that minimize environmental contamination while maintaining therapeutic efficacy. This sustainable approach aligns with global efforts to reduce waste and promote green chemistry principles.

In conclusion, Ethyl 2-amino-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]propanoate (CAS No. 2352114-51-1) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug discovery, offering potential treatments for various diseases. As research continues to uncover new synthetic methods and biological activities, this compound is poised to play an important role in future therapeutic developments.